Cas no 75532-25-1 (4,6-Dihydro-1H,3H-thieno3,4-cfuran-1,3-dione)

4,6-Dihydro-1H,3H-thieno[3,4-c]furan-1,3-dione is a heterocyclic compound featuring a fused thiophene-furan ring system with two carbonyl groups. This structure imparts reactivity suitable for applications in organic synthesis, particularly as a building block for complex heterocycles or functional materials. Its rigid bicyclic framework and electron-deficient nature make it a valuable intermediate in the development of pharmaceuticals, agrochemicals, or optoelectronic materials. The compound's stability under standard conditions and compatibility with various reaction conditions further enhance its utility in multi-step synthetic routes. Careful handling is advised due to potential sensitivity to moisture or strong nucleophiles.

4,6-Dihydro-1H,3H-thieno3,4-cfuran-1,3-dione structure

75532-25-1 structure

Product Name:4,6-Dihydro-1H,3H-thieno3,4-cfuran-1,3-dione

CAS No:75532-25-1

MF:C₆H₄O₃S

MW:156.159160614014

MDL:MFCD28130381

CID:1774247

PubChem ID:10888141

Update Time:2025-06-07

4,6-Dihydro-1H,3H-thieno3,4-cfuran-1,3-dione Chemical and Physical Properties

Names and Identifiers

- 1H,3H-Thieno[3,4-c]furan-1,3-dione, 4,6-dihydro-
- 4,?6-?dihydro-1H,?3H-?Thieno[3,?4-?c]?furan-?1,?3-?dione
- Thieno[3,4-c]furan-1,3(4H,6H)-dione
- GEO-04022
- SCHEMBL1568451
- AKOS027324017
- 2,5-dihydrothiophene-3,4-dicarboxylic anhydride
- 4,6-dihydrothieno[3,4-c]furan-1,3-dione
- 75532-25-1
- OEPDMUMGYXMSJZ-UHFFFAOYSA-N
- 4H,6H-thieno[3,4-c]furan-1,3-dione
- 4,6-Aihydro-1H,3H-thieno[3,4-c]furan-1,3-dione
- DA-22078
- 4,6-Dihydro-1H,3H-thieno[3,4-c]furan-1,3-dione
- A11296
- 4,6-Dihydro-1H,3H-thieno3,4-cfuran-1,3-dione
- MDL： MFCD28130381
- Inchi： 1S/C6H4O3S/c7-5-3-1-10-2-4(3)6(8)9-5/h1-2H2
- InChI Key： OEPDMUMGYXMSJZ-UHFFFAOYSA-N
- SMILES： S1CC2C(=O)OC(C=2C1)=O

Computed Properties

Exact Mass: 155.98812
Monoisotopic Mass: 155.98811516g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 68.7Å²

Experimental Properties

PSA: 43.37

4,6-Dihydro-1H,3H-thieno3,4-cfuran-1,3-dione Security Information

Storage Condition：Sealed in dry,2-8°C(BD291446)

4,6-Dihydro-1H,3H-thieno3,4-cfuran-1,3-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A159003286-1g	Thieno[3,4-c]furan-1,3(4H,6H)-dione	75532-25-1	95%	1g	720.80 USD	2021-06-11
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T923892-1g	Thieno[3,4-c]furan-1,3(4H,6H)-dione	75532-25-1	95%	1g	￥4,773.60	2022-01-10
TRC	D448513-100mg	4,6-Dihydro-1H,3H-thieno[3,4-c]furan-1,3-dione	75532-25-1		100mg	$236.00	2023-05-18
TRC	D448513-500mg	4,6-Dihydro-1H,3H-thieno[3,4-c]furan-1,3-dione	75532-25-1		500mg	$965.00	2023-05-18
TRC	D448513-1g	4,6-Dihydro-1H,3H-thieno[3,4-c]furan-1,3-dione	75532-25-1		1g	$ 1515.00	2022-06-05
Chemenu	CM524994-1g	Thieno[3,4-c]furan-1,3(4H,6H)-dione	75532-25-1	95%	1g	$720	2025-08-06
TRC	D448513-1000mg	4,6-Dihydro-1H,3H-thieno[3,4-c]furan-1,3-dione	75532-25-1		1g	$1832.00	2023-05-18
eNovation Chemicals LLC	D583117-250mg	Thieno[3,4-c]furan-1,3(4H,6H)-dione	75532-25-1	95%	250mg	$335	2024-05-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1705060-1g	4,6-Dihydro-1H,3H-thieno[3,4-c]furan-1,3-dione	75532-25-1	98%	1g	￥2331.00	2025-08-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1705060-5g	4,6-Dihydro-1H,3H-thieno[3,4-c]furan-1,3-dione	75532-25-1	98%	5g	￥11653.00	2025-08-06